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Compound of Interest

Compound Name:
N-tert-Butoxycarbonyl-N-

methylalanine

Cat. No.: B558136 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of N-
tert-Butoxycarbonyl-N-methylalanine, a common reagent in peptide synthesis.

While N-tert-Butoxycarbonyl-N-methylalanine is not classified as a hazardous substance

under Regulation (EC) No 1272/2008, adherence to standard laboratory safety protocols is

essential.[1][2] This includes wearing appropriate personal protective equipment (PPE), such

as gloves and safety glasses, and working in a well-ventilated area to avoid dust formation.[1]

[3][4]

Chemical and Physical Properties
For easy reference, the key identifiers for N-tert-Butoxycarbonyl-N-methylalanine are

summarized in the table below.

Identifier Value

CAS Number 16948-16-6[1]

Molecular Formula C9H17NO4

Molecular Weight 203.24 g/mol [2]
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Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of N-tert-
Butoxycarbonyl-N-methylalanine. This process is designed to be straightforward while

ensuring safety and compliance with typical laboratory standards.

Waste Identification and Segregation:

Identify the waste as non-hazardous chemical waste.

Segregate it from other laboratory waste streams, such as hazardous chemicals, sharps,

and biological waste.

Containerization:

Place the waste N-tert-Butoxycarbonyl-N-methylalanine in a clean, dry, and sealable

container.[3]

Ensure the container is clearly labeled as "N-tert-Butoxycarbonyl-N-methylalanine
Waste" and includes the CAS number (16948-16-6).

Spill Management:

In the event of a spill, first, ensure the area is well-ventilated.

Wear appropriate PPE, including gloves and safety glasses.[3]

Use a dry clean-up method; sweep or shovel the spilled material into a designated waste

container.[3][4] Avoid generating dust.

Do not use air hoses for cleaning.

Following clean-up, wash hands and any affected skin area with soap and water.

Final Disposal:

For final disposal, it is recommended to contact a licensed disposal company to handle the

surplus or non-recyclable material.[2]
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Alternatively, dispose of the contained waste as an unused product in accordance with

local, state, and federal regulations.[2] Do not let the product enter drains.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-tert-
Butoxycarbonyl-N-methylalanine.
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Start: Identify Waste
N-tert-Butoxycarbonyl-N-methylalanine

Is the container empty and clean?

Decontaminate with appropriate solvent

Yes

Place in a labeled, sealed container for chemical waste

No

Dispose as regular lab glass/plastic

End

Is there a spill?

Follow Spill Management Protocol:
- Wear PPE

- Sweep up solid
- Place in waste container

Yes

Store container in designated waste area

No

Arrange for disposal by a licensed waste management company

Click to download full resolution via product page

Caption: Disposal workflow for N-tert-Butoxycarbonyl-N-methylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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